Cas no 1414959-19-5 (5,6-Dihydro-1pyrindin-7-one Hydrochloride)

• Product Name: 5,6-Dihydro-1pyrindin-7-one Hydrochloride
• CAS No: 1414959-19-5
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD22689322
• CID: 4778481
• Update Time: 2025-05-27

5,6-Dihydro-1pyrindin-7-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[b]pyridin-7(6H)-one hydrochloride
• 5,6-Dihydro-[1]pyrindin-7-one hydrochloride
• 5,6-dihydro-7H-cyclopenta[b]pyridin-7-one hydrochloride
• SB33449
• 5,6-Dihydro-1pyrindin-7-one hydrochloride
• 5,6-Dihydro-[1pyrindin-7-one hydrochloride
• 5,6-Dihydro-1pyrindin-7-one Hydrochloride

• MDL： MFCD22689322
• Inchi： 1S/C8H7NO.ClH/c10-7-4-3-6-2-1-5-9-8(6)7;/h1-2,5H,3-4H2;1H
• InChI Key： PYIOYVMTAJHHSL-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C(=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5,6-Dihydro-1pyrindin-7-one Hydrochloride

Comprehensive Overview of 5,6-Dihydro-1pyrindin-7-one Hydrochloride (CAS No. 1414959-19-5)

5,6-Dihydro-1pyrindin-7-one Hydrochloride (CAS No. 1414959-19-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrindine backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which offers versatility in synthetic pathways and biological interactions. The hydrochloride salt form enhances its solubility, making it a preferred choice for in vitro and in vivo studies.

In recent years, the demand for 5,6-Dihydro-1pyrindin-7-one Hydrochloride has surged due to its relevance in targeting enzyme inhibition and receptor modulation. Its structural similarity to bioactive heterocycles makes it a candidate for studying central nervous system (CNS) disorders and metabolic diseases. With the rise of personalized medicine and AI-driven drug design, this compound is frequently mentioned in discussions about high-throughput screening and computational chemistry.

The synthesis of 5,6-Dihydro-1pyrindin-7-one Hydrochloride involves multi-step organic reactions, often starting from readily available precursors. Key steps include cyclization and N-functionalization, followed by salt formation to yield the final product. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. These methods align with the growing emphasis on quality control in pharmaceutical manufacturing, a topic highly searched in GMP (Good Manufacturing Practice) forums.

From a commercial perspective, CAS No. 1414959-19-5 is supplied by leading chemical vendors under stringent storage conditions (e.g., controlled temperature and humidity). Its stability data and material safety profiles are critical for laboratories adhering to ISO standards. The compound’s pricing and availability are often queried alongside terms like bulk suppliers and custom synthesis, reflecting its niche yet expanding market.

Beyond its industrial applications, 5,6-Dihydro-1pyrindin-7-one Hydrochloride is a subject of academic curiosity. Published studies highlight its role in mechanistic studies of kinase inhibitors and signal transduction pathways. As the scientific community leans toward green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound, tying into broader trends like sustainability in pharma.

In summary, 5,6-Dihydro-1pyrindin-7-one Hydrochloride (CAS No. 1414959-19-5) represents a convergence of chemical innovation and therapeutic potential. Its multifaceted relevance—from drug development to academic research—ensures its continued prominence in scientific discourse. For those seeking deeper insights, resources on structure-activity relationships (SAR) and patent literature provide valuable context.